![molecular formula C14H30O5Si B1448206 [8-(Glycidyloxy)-n-octyl]trimethoxysilane CAS No. 1239602-38-0](/img/structure/B1448206.png)
[8-(Glycidyloxy)-n-octyl]trimethoxysilane
Overview
Description
[8-(Glycidyloxy)-n-octyl]trimethoxysilane is a chemical compound with the molecular formula C₁₄H₃₀O₅Si and a molecular weight of 306.47 g/mol . It falls under the category of organosilanes , which are widely used in various applications due to their unique properties.
Physical And Chemical Properties Analysis
Scientific Research Applications
Surface Modification and Adhesion Improvement : Octyl trimethoxysilane has been used for the surface modification of materials, such as cellulose fibers and glass. It enhances adhesion properties by altering surface tension and hydrophobicity. This modification is crucial in various applications, including coating technologies and adhesion promotion in composites (Belhassen et al., 2008), (Kręgiel, 2013).
Enhancement of Electrical Properties : In the field of electronics, octyl trimethoxysilane has been used to improve the electrical properties of materials like polyethylene composites. Its application on aluminum nanoparticles within these composites has shown to increase resistivity and improve dielectric properties, which are essential for electronic and electrical applications (Huang et al., 2009).
Stone Conservation : The compound has also found use in the preservation and conservation of stone materials. It is involved in the creation of epoxy-silica polymers that are applied as conservation products to enhance the durability and longevity of stone structures (Cardiano et al., 2005).
Photoluminescent Materials : Another interesting application is in the development of photoluminescent materials. Surface modification of ZnO nanocrystals with octyl trimethoxysilane and subsequent incorporation into hybrid films has shown potential for use in light-emitting devices and flat panel displays (Liu et al., 2008).
Hydrophobic Coatings : This compound has been used to create hydrophobic coatings for various materials. By forming a part of epoxy-silica hybrids, it contributes to the water-repellent properties of surfaces, which is beneficial in construction and material science (Cardiano, 2008).
Growth Factor Delivery : In the medical and pharmaceutical fields, octyl trimethoxysilane has been explored for controlled drug delivery. Its use in siloxane and ester bonds aids in the release and maintenance of the biological activity of growth factors like human bone morphogenetic protein-6 (Cabanas-Danés et al., 2018).
Recycling of Materials : Lastly, in the field of recycling and environmental sustainability, octyl trimethoxysilane has been used to improve the properties of recycled PET by enhancing the homogeneity and thermal stability of organoclay nanocomposites (Kráčalík et al., 2007).
Future Directions
properties
IUPAC Name |
trimethoxy-[8-(oxiran-2-ylmethoxy)octyl]silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H30O5Si/c1-15-20(16-2,17-3)11-9-7-5-4-6-8-10-18-12-14-13-19-14/h14H,4-13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYJYJTDXBIYRHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](CCCCCCCCOCC1CO1)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H30O5Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.47 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1239602-38-0 |
Source
|
| Record name | [8-(Glycidyloxy)-n-octyl]trimethoxysilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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